Titanum tetra t-butoxide

• IUPAC Name: 2-methylpropan-2-olate;titanium(4+)
• InChI: InChI=1S/4C4H9O.Ti/c4*1-4(2,3)5;/h4*1-3H3;/q4*-1;+4
• InChI Key: GRWPYGBKJYICOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].[Ti+4]
• Molecular Formula: C16H36O4Ti
• DSSTOX Substance ID: DTXSID70890571
• Molecular Weight: 340.32 g/mol
• Physical Description: Liquid, Colorless liquid with a sweet odor; [Strem Chemicals MSDS]
• CAS No.: 3087-39-6

Description

Titanium tetra t-butoxide, also known as titanium(IV) tert-butoxide, is a metal alkoxide with the chemical formula Ti(OC(CH₃)₃)₄. It is a colorless to light-yellow liquid with a weak alcohol-like odor. This compound is widely used in various scientific and industrial applications due to its reactivity and ability to form titanium dioxide (TiO₂) upon hydrolysis .

Preparation Methods

Titanium tetra t-butoxide is typically synthesized by reacting titanium tetrachloride (TiCl₄) with tert-butanol (t-BuOH) in the presence of a base. The reaction proceeds as follows :

$$\text{TiCl}_4 + 4 \text{t-BuOH} \rightarrow \text{Ti(OC(CH}_3)_3)_4 + 4 \text{HCl}$$TiCl4​+4t-BuOH→Ti(OC(CH3​)3​)4​+4HCl

The reaction requires a base to proceed to completion. Industrial production methods often involve the use of large-scale reactors and controlled conditions to ensure high yield and purity of the product .

Chemical Reactions Analysis

Titanium tetra t-butoxide undergoes various chemical reactions, including:

• Hydrolysis: : It readily hydrolyzes in the presence of water to form titanium dioxide and tert-butanol :

  $$\text{Ti(OC(CH}_3)_3)_4 + 2 \text{H}_2\text{O} \rightarrow \text{TiO}_2 + 4 \text{t-BuOH}$$Ti(OC(CH3​)3​)4​+2H2​O→TiO2​+4t-BuOH

• Alkoxide Exchange: : It can exchange alkoxide groups with alcohols :

  $$\text{Ti(OC(CH}_3)_3)_4 + \text{HOR} \rightarrow \text{Ti(OC(CH}_3)_3)_3(\text{OR}) + \text{t-BuOH}$$Ti(OC(CH3​)3​)4​+HOR→Ti(OC(CH3​)3​)3​(OR)+t-BuOH

• Reaction with Carboxylic Acids: : It reacts with carboxylic acids to form titanium carboxylates .

Scientific Research Applications

Titanium tetra t-butoxide is used in a variety of scientific research applications, including:

Chemistry: It is a precursor for the synthesis of titanium dioxide nanoparticles and thin films, which are used in catalysis, photocatalysis, and as pigments

Biology: It is used in the preparation of biocompatible titanium dioxide coatings for medical implants.

Medicine: It is involved in the development of drug delivery systems and biomedical devices.

Industry: It is used as a catalyst in polymerization reactions and as a cross-linking agent in the production of high-strength polymers.

Mechanism of Action

The mechanism of action of titanium tetra t-butoxide primarily involves its hydrolysis and condensation reactions. Upon hydrolysis, it forms titanium dioxide, which can further undergo condensation to form various titanium oxide structures. These reactions are facilitated by the presence of water and other nucleophilic reagents .

Comparison with Similar Compounds

Titanium tetra t-butoxide can be compared with other titanium alkoxides, such as titanium isopropoxide (Ti(OiPr)₄) and titanium n-butoxide (Ti(OnBu)₄). While all these compounds serve as precursors for titanium dioxide, titanium tetra t-butoxide is unique due to its higher reactivity and ability to form more stable titanium dioxide structures .

Similar Compounds

• Titanium isopropoxide (Ti(OiPr)₄)
• Titanium n-butoxide (Ti(OnBu)₄)
• Titanium ethoxide (Ti(OEt)₄)

Titanium tetra t-butoxide stands out due to its specific reactivity and applications in various fields, making it a valuable compound in both research and industry.